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Compound of Interest

Compound Name: 7-Bromochroman-4-one

Cat. No.: B108298

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Bromochroman-4-one, a
heterocyclic building block of significant interest in medicinal chemistry and organic synthesis.
This document details its core physical and chemical properties, safety information, and a
proven experimental protocol for its synthesis.

Core Compound Identification

Identifier Value

Compound Name 7-Bromochroman-4-one

7-bromo-2,3-dihydrochromen-4-one, 7-bromo-

Synonyms ]
3,4-dihydro-2H-1-benzopyran-4-one

CAS Number 18442-22-3[1][2][3]

Molecular Formula CoH7BroO2[1][2][4]

Physicochemical Data

A summary of the key physical and chemical properties of 7-Bromochroman-4-one is
presented below. These predicted and experimental values are crucial for handling, storage,
and application in a laboratory setting.
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Property Value Source

Molecular Weight 227.05 g/mol PubChem
Appearance White to yellow solid ChemicalBook[1][5]
Boiling Point 336.6 £ 42.0 °C at 760 mmHg Predicted[1][2][5]
Density 1.621 + 0.06 g/cm?3 Predicted[1][2][5]
Flash Point 157.4 +27.9 °C Predicted[2]
Storage Temperature 2-8°C ChemicalBook[1][5]
LogP 2.88 Predicted[2]

Topological Polar Surface Area  26.3 A2

PubChem

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 7-Bromochroman-4-one is associated with the following hazards.[4]

e Pictogram: Warning

e Hazard Statements:

o

H302: Harmful if swallowed.[4]

o

H315: Causes skin irritation.[4]

[¢]

H317: May cause an allergic skin reaction.[4]

[¢]

H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood.
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Experimental Protocols: Synthesis of 7-
Bromochroman-4-one

This compound is utilized as an intermediate in research and development.[5] A common and
effective method for its synthesis is via the catalytic hydrogenation of 7-Bromo-benzopyrone
(also known as 7-Bromochromone).[1][5][6]

Objective:

To synthesize 7-Bromochroman-4-one by hydrogenation of 7-Bromo-benzopyrone using
Wilkinson's catalyst.

Materials:

e 7-Bromo-benzopyrone

Ethanol (Solvent)

Wilkinson's catalyst (Rhodium(l) tris(triphenylphosphine) chloride, [Rh(PPhs3)sCl])

Hydrogen gas (Hz)

High-pressure reaction vessel

Methodology:

The synthesis is achieved through the following optimized reaction conditions which have been
reported to yield approximately 79.8%.[1][5][6]

e Reactant Preparation: Prepare a solution of 7-Bromo-benzopyrone in ethanol at a
concentration of 0.4 mol-L~.

o Catalyst Addition: Add Wilkinson's catalyst ([Rh(PPhs)sCl]) to the solution. The catalyst
loading should be 4 mol% relative to the 7-Bromo-benzopyrone substrate.

e Reaction Conditions:

o Transfer the mixture to a suitable high-pressure reaction vessel.
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o Pressurize the vessel with hydrogen gas to 0.3 MPa.

o Heat the reaction mixture to 70°C.

» Reaction Time: Maintain these conditions with stirring for 20 hours.

» Work-up and Isolation: Upon completion, the reaction mixture is cooled, and the solvent is
removed under reduced pressure. The crude product can then be purified using standard
techniques such as column chromatography or recrystallization to yield pure 7-
Bromochroman-4-one.

o Confirmation: The structure of the final product should be confirmed by analytical methods
such as *H NMR and Mass Spectrometry (MS).[1][5][6]

Below is a diagram illustrating the workflow for the synthesis of 7-Bromochroman-4-one.
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Caption: Synthesis workflow for 7-Bromochroman-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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